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Compound of Interest

Compound Name: Colistin methanesulfonate

Cat. No.: B10859585 Get Quote

Technical Support Center: Colistin
Methanesulfonate (CMS) Stock Solutions
This technical support center provides guidance on the proper storage and handling of colistin
methanesulfonate (CMS) stock solutions to ensure the potency and reproducibility of your

experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting colistin methanesulfonate (CMS)

powder?

A1: CMS powder should be reconstituted in sterile, nuclease-free water.[1] CMS is readily

soluble in water.[1]

Q2: What is the primary cause of potency loss in CMS stock solutions?

A2: The primary cause of potency loss is the hydrolysis of CMS, an inactive prodrug, into its

active and more toxic form, colistin.[2][3] This conversion is spontaneous in aqueous solutions

and is influenced by temperature, concentration, and pH.[1][4]

Q3: How should I store my high-concentration CMS stock solution for long-term use?
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A3: For long-term storage, it is recommended to store aliquots of your high-concentration CMS

stock solution at -20°C or -80°C to minimize hydrolysis.[1] Avoid repeated freeze-thaw cycles

by preparing single-use aliquots.[1]

Q4: Can I store my reconstituted CMS solution at room temperature?

A4: While some studies show that high-concentration CMS solutions (e.g., 200 mg/mL) are

stable for up to 7 days at 25°C with minimal conversion to colistin, it is generally recommended

to use freshly prepared solutions or store them at lower temperatures to ensure maximum

potency and minimize the formation of the more toxic colistin.[2][3]

Q5: Why is it important to use a high concentration for the stock solution?

A5: Higher concentrations of CMS in solution exhibit greater stability.[1] This is thought to be

due to the formation of micelles that protect the CMS molecules from hydrolysis.[1]
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Issue Possible Cause Recommended Solution

Inconsistent results in

antimicrobial susceptibility

testing (AST).

Degradation of CMS to colistin

in working solutions.

Prepare fresh working

solutions from a frozen, high-

concentration stock solution for

each experiment. Ensure the

stock solution has been stored

correctly and has not

undergone multiple freeze-

thaw cycles.

Binding of colistin to

plasticware.

While not recommended for

routine testing, be aware that

the active colistin can bind to

polystyrene surfaces. The

reference method for

susceptibility testing, broth

microdilution, is designed to

minimize this effect.

Observed toxicity in cell-based

assays is higher than

expected.

Significant conversion of CMS

to the more toxic colistin in the

stock or working solution.

Verify the storage conditions

and age of your CMS stock

solution. Prepare fresh

solutions and consider

quantifying the amount of free

colistin in your stock if toxicity

is a persistent issue. Colder

storage temperatures are

recommended to minimize

spontaneous hydrolysis.[5]

Precipitate forms in the stock

solution upon thawing.

The concentration of the stock

solution may be too high, or

the solution was not properly

dissolved initially.

Ensure the CMS powder is

fully dissolved during

reconstitution by gentle

vortexing.[1] If a precipitate is

observed, warm the solution

gently and vortex to redissolve

before use. If it does not
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redissolve, it is best to prepare

a fresh stock solution.

Data on CMS Stability
The stability of CMS solutions is critically dependent on temperature and concentration. The

following table summarizes the percentage of colistin formed from the hydrolysis of CMS under

various storage conditions. Lower percentages of colistin indicate greater stability of the CMS

solution.

Concentration
of CMS

Solvent
Storage
Temperature

Duration
Colistin
Formed (%)

200 mg/mL Water 4°C 7 days <0.1%

200 mg/mL Water 25°C 7 days <0.1%

77.5 mg/mL
Inhalation

Solution
4°C 12 months <0.1%

77.5 mg/mL
Inhalation

Solution
25°C 12 months <0.1%

4 mg/mL
5% Glucose

Solution
4°C 48 hours 0.3%

4 mg/mL
5% Glucose

Solution
25°C 48 hours <4%

4 mg/mL
0.9% Saline

Solution
4°C 48 hours 0.3%

4 mg/mL
0.9% Saline

Solution
25°C 48 hours <4%

0.1 mg/mL Water 4°C 2 days No formation

0.1 mg/mL Water 37°C 48 hours ~60-63%

0.1 mg/mL Water 37°C 72 hours ~80%
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Data compiled from multiple sources.[2][3][5][6]

Experimental Protocols
Preparation of High-Concentration CMS Stock Solution
This protocol describes the preparation of a concentrated CMS stock solution that can be

stored for extended periods with minimal degradation.

Materials:

Colistin methanesulfonate sodium salt powder

Sterile, nuclease-free water

Sterile conical tubes or vials

0.22 µm syringe filter

Procedure:

Accurately weigh the desired amount of CMS powder.

Reconstitute the powder in a minimal volume of sterile water to achieve a high concentration

(e.g., 200 mg/mL). A concentration of 200 mg/mL has been shown to be stable for at least 7

days at both 4°C and 25°C with minimal formation of colistin.[2][3]

Ensure complete dissolution by gentle vortexing. Avoid vigorous shaking to prevent frothing.

[1]

Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

Aliquot the sterile stock solution into single-use, sterile tubes.

For long-term storage, immediately freeze the aliquots at -20°C or -80°C. For short-term

storage (up to 7 days for high concentrations), solutions can be stored at 2-8°C.[2][3]
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Broth Microdilution (BMD) for Minimum Inhibitory
Concentration (MIC) Testing
This is the internationally recognized reference method for colistin susceptibility testing.[7]

Materials:

CMS working solution (prepared fresh from a frozen stock)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland

Procedure:

Prepare serial two-fold dilutions of the CMS working solution in CAMHB directly in the 96-

well microtiter plate.

Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard. This

should be further diluted in CAMHB to achieve a final concentration of approximately 5 x 10⁵

CFU/mL in each well.

Add 50 µL of the standardized bacterial suspension to each well, resulting in a final volume

of 100 µL per well.

Include a growth control well (broth and inoculum, no CMS) and a sterility control well (broth

only).

Incubate the plates in ambient air at 35°C ± 2°C for 16-20 hours.

The MIC is the lowest concentration of CMS that completely inhibits visible bacterial growth.
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Workflow for Preparation and Storage of CMS Stock Solutions

Weigh CMS Powder

Reconstitute in Sterile Water
(High Concentration, e.g., 200 mg/mL)

Gentle Vortexing to Dissolve

Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Long-Term Storage
(-20°C or -80°C)

For long-term

Short-Term Storage
(2-8°C, up to 7 days)

For short-term

Thaw and Prepare
Working Dilutions
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Hydrolysis of Colistin Methanesulfonate (CMS)

Colistin Methanesulfonate (CMS)
(Inactive Prodrug)

Colistin
(Active, More Toxic Form)

Spontaneous Hydrolysis

Aqueous Environment
(Water, Buffer, Media)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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